Cas no 1805532-69-7 (2-Bromo-5-fluoro-3-(fluoromethyl)phenol)

• Product Name: 2-Bromo-5-fluoro-3-(fluoromethyl)phenol
• CAS No: 1805532-69-7
• MF: C₇H₅BrF₂O
• MW: 223.014808416367
• CID: 4973317
• Update Time: 2025-05-20

2-Bromo-5-fluoro-3-(fluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-fluoro-3-(fluoromethyl)phenol

• Inchi： 1S/C7H5BrF2O/c8-7-4(3-9)1-5(10)2-6(7)11/h1-2,11H,3H2
• InChI Key： ZLXAJACNSVCLQI-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1CF)F)O

Computed Properties

• Exact Mass: 221.94918 g/mol
• Monoisotopic Mass: 221.94918 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 223.01
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2

Additional information on 2-Bromo-5-fluoro-3-(fluoromethyl)phenol

Introduction to 2-Bromo-5-fluoro-3-(fluoromethyl)phenol (CAS No. 1805532-69-7)

2-Bromo-5-fluoro-3-(fluoromethyl)phenol is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1805532-69-7, belongs to a class of molecules that feature both bromine and fluorine substituents, which are well-known for enhancing the metabolic stability and binding affinity of drug candidates. The presence of a fluoromethyl group further contributes to its molecular complexity, making it a promising scaffold for the development of novel therapeutic agents.

The structural motif of 2-Bromo-5-fluoro-3-(fluoromethyl)phenol consists of a benzene ring substituted with a bromine atom at the 2-position, a fluorine atom at the 5-position, and a fluoromethyl group at the 3-position. This arrangement creates a molecule with distinct electronic and steric properties, which can be exploited in drug design. The bromine atom, being an electron-withdrawing group, influences the electron density distribution on the aromatic ring, while the fluorine atoms introduce both lipophilicity and metabolic resistance. The fluoromethyl group, on the other hand, can enhance binding interactions with biological targets by increasing hydrophobicity and improving pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 2-Bromo-5-fluoro-3-(fluoromethyl)phenol has emerged as a key intermediate in synthesizing compounds that modulate enzyme activity and receptor binding. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes involved in cancer signaling pathways. The fluorinated aromatic core of this compound allows for fine-tuning of its biological activity by altering substituent positions and types, making it a versatile building block for medicinal chemists.

One of the most compelling aspects of 2-Bromo-5-fluoro-3-(fluoromethyl)phenol is its potential application in oncology research. Fluorinated compounds are frequently incorporated into anticancer drugs due to their ability to improve drug efficacy and reduce toxicity. Preclinical studies have shown that derivatives of this compound exhibit inhibitory effects on several cancer-related enzymes, including tyrosine kinases and cyclin-dependent kinases (CDKs). These findings suggest that further exploration of this scaffold could lead to the discovery of novel anticancer agents with improved pharmacological properties.

Moreover, the structural features of 2-Bromo-5-fluoro-3-(fluoromethyl)phenol make it an attractive candidate for developing drugs against other diseases as well. Researchers have investigated its potential as an antimicrobial agent, reporting promising results in vitro against certain bacterial strains. The combination of bromine and fluorine substituents appears to disrupt bacterial cell wall synthesis and interfere with essential metabolic processes, thereby exhibiting antibacterial activity. This dual functionality also suggests that modifications to this scaffold could yield compounds with broader spectrum antimicrobial properties.

The synthesis of 2-Bromo-5-fluoro-3-(fluoromethyl)phenol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions followed by nucleophilic substitution or cross-coupling reactions to introduce the desired substituents at specific positions on the aromatic ring. Advances in synthetic methodologies have enabled more efficient production processes, allowing researchers to access larger quantities of this compound for further study.

In conclusion,2-Bromo-5-fluoro-3-(fluoromethyl)phenol (CAS No. 1805532-69-7) is a structurally unique and biologically relevant compound with significant potential in pharmaceutical research. Its combination of bromine and fluorine substituents, along with the presence of a fluoromethyl group, makes it an excellent scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound, underscoring its importance in the development of next-generation drugs.